1-{4-[2-Hydroxy-3-(naphthalen-2-yloxy)propyl]-1,4-diazepan-1-yl}-3-(naphthalen-2-yloxy)propan-2-ol

• IUPAC Name: 1-[4-(2-hydroxy-3-naphthalen-2-yloxypropyl)-1,4-diazepan-1-yl]-3-naphthalen-2-yloxypropan-2-ol
• InChI: InChI=1S/C31H36N2O4/c34-28(22-36-30-12-10-24-6-1-3-8-26(24)18-30)20-32-14-5-15-33(17-16-32)21-29(35)23-37-31-13-11-25-7-2-4-9-27(25)19-31/h1-4,6-13,18-19,28-29,34-35H,5,14-17,20-23H2
• InChI Key: QGGSJFJKVFNWPD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)CC(COC2=CC3=CC=CC=C3C=C2)O)CC(COC4=CC5=CC=CC=C5C=C4)O
• Molecular Formula: C31H36N2O4
• Molecular Weight: 500.6 g/mol

Description

1-{4-[2-Hydroxy-3-(naphthalen-2-yloxy)propyl]-1,4-diazepan-1-yl}-3-(naphthalen-2-yloxy)propan-2-ol is a useful research compound. Its molecular formula is C31H36N2O4 and its molecular weight is 500.639. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Research on similar naphthalene derivatives, such as the design and synthesis of N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl)propyl] acetamide derivatives, has been conducted. These compounds were characterized by NMR, IR, and MS techniques, providing insights into their structural properties (Yang Jing, 2010).

Antimicrobial Properties

• A study synthesized 1-(2-substitutedphenyl-2,3-dihydro-1H-benzo[b][1,4]diazepin-4-yl)naphthalene-2-ol derivatives and tested them for antimicrobial activity. Some compounds showed good antibacterial and antifungal activity, indicating potential applications in antimicrobial therapies (Gajanan D. Kottapalle & A. Shinde, 2021).

Anti-inflammatory and COX Inhibition

• Naphthol derivatives, including 2-(3'-hydroxypropyl)-naphthalen-1-ol and its ether derivatives, were synthesized and tested for COX inhibitory activity. Some compounds showed preferential inhibition of COX-2 over COX-1, suggesting potential use in anti-inflammatory drugs (B. Kongkathip et al., 2005).

Anticancer Potential

• The compound 1-[2-(2-methoxyphenylamino)ethylamino]-3-(naphthalene-1-yloxy)propan-2-ol was synthesized as a novel anticancer drug. It showed effectiveness in inducing cell death in various human cancer cell lines and suppressed tumor growth in mice (T. Nishizaki et al., 2014).

Catalytic Applications

• Investigations into the catalytic activity of Co(II) phthalocyanine complexes in cyclohexene oxidation included derivatives like 1,3-bis(naphthalen-1-yloxy)propan-2-ol. These studies provide insights into the use of naphthalene derivatives in catalysis (A. Aktaş et al., 2013).

Crystal Structure Analysis

• The crystal structure of related compounds, such as 2-hydroxy-3-(prop-2-yn-1-yl)naphthalene-1,4-dione, has been analyzed to understand the molecular arrangement and hydrogen bonding patterns. Such studies contribute to the knowledge of molecular interactions and stability (Isidório Raquel Geralda et al., 2018).